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Compound of Interest

Compound Name:

1-(2-

(Methoxymethoxy)phenyl)ethanon

e

Cat. No.: B1354052 Get Quote

Technical Overview of 1-(2-
(Methoxymethoxy)phenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of the

organic compound 1-(2-(Methoxymethoxy)phenyl)ethanone, a substance of interest in

synthetic chemistry and potentially for further research applications. Due to the limited

availability of in-depth experimental data in public databases, this guide focuses on the

fundamental molecular characteristics.

Core Molecular Data
The primary molecular identifiers and properties of 1-(2-(Methoxymethoxy)phenyl)ethanone
are summarized below. This information is crucial for experimental design, analytical

characterization, and computational modeling.
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Identifier Value Source

Chemical Name

1-(2-

(Methoxymethoxy)phenyl)etha

none

[1]

CAS Number 6515-18-0 [1][2][3]

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [1][2][3]

Synonyms

1-(2-

(Methoxymethoxy)phenyl)etha

n-1-one, 1-(2-

Methoxymethoxyphenyl)ethan

one

[1]

Logical Structure of Compound Identification
The process for identifying the key properties of a chemical compound like 1-(2-
(Methoxymethoxy)phenyl)ethanone follows a logical progression. The diagram below

illustrates this workflow, starting from the chemical name and leading to its fundamental

physicochemical properties.
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Compound Identification Workflow

Chemical Name
1-(2-(Methoxymethoxy)phenyl)ethanone

CAS Number
6515-18-0

is identified by

Molecular Formula
C₁₀H₁₂O₃

corresponds to

Molecular Weight
180.20 g/mol

is used to calculate

Click to download full resolution via product page

Caption: Workflow for determining the molecular properties of a chemical compound.

Experimental Protocols and Further Research
Currently, detailed experimental protocols, such as synthesis, purification, or in-vitro/in-vivo

assays, for 1-(2-(Methoxymethoxy)phenyl)ethanone are not readily available in the public
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domain. Similarly, information regarding its biological activity, signaling pathway interactions, or

applications in drug development is limited.

Researchers interested in this compound are encouraged to perform their own experimental

investigations to determine its properties and potential applications. The data presented in this

guide can serve as a foundational reference for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

